Cas no 56643-91-5 (1H-Imidazole, 1-[2-(4-nitrophenyl)ethyl]-)
56643-91-5 structure
Product Name:1H-Imidazole, 1-[2-(4-nitrophenyl)ethyl]-
CAS No:56643-91-5
MF:C11H11N3O2
MW:217.223942041397
MDL:MFCD05669796
CID:348239
PubChem ID:3317166
Update Time:2025-04-19
1H-Imidazole, 1-[2-(4-nitrophenyl)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole, 1-[2-(4-nitrophenyl)ethyl]-
- 1-[2-(4-nitrophenyl)ethyl]imidazole
- HCPMKJOVCNZGSD-UHFFFAOYSA-N
- MLS001195428
- 1-[2-(4-nitrophenyl)ethyl]-1H-imidazole
- 1-(4-nitrophenethyl)-1H-imidazole
- SMR000550723
- SCHEMBL9663626
- MS-1973
- CHEMBL1098425
- AKOS010189447
- SR-01000308458-1
- MFCD05669796
- SR-01000308458
- N-[2-(4'-Nitrophenyl)ethyl]-imidazole
- 56643-91-5
- BDBM50318407
- HMS2885O15
- DTXSID30391397
- N-[2-(4''-Nitrophenyl)ethyl]-imidazole
-
- MDL: MFCD05669796
- Inchi: 1S/C11H11N3O2/c15-14(16)11-3-1-10(2-4-11)5-7-13-8-6-12-9-13/h1-4,6,8-9H,5,7H2
- InChI Key: HCPMKJOVCNZGSD-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(=CC=1)CCN1C=NC=C1)=O
Computed Properties
- Exact Mass: 217.08523
- Monoisotopic Mass: 217.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 452.6±28.0 °C at 760 mmHg
- Flash Point: 227.5±24.0 °C
- PSA: 60.96
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
1H-Imidazole, 1-[2-(4-nitrophenyl)ethyl]- Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1H-Imidazole, 1-[2-(4-nitrophenyl)ethyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB298465-500 mg |
1-(4-Nitrophenethyl)-1H-imidazole, 90%; . |
56643-91-5 | 90% | 500 mg |
€678.60 | 2023-07-20 | |
| Key Organics Ltd | MS-1973-1MG |
1-(4-nitrophenethyl)-1H-imidazole |
56643-91-5 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | MS-1973-5MG |
1-(4-nitrophenethyl)-1H-imidazole |
56643-91-5 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | MS-1973-10MG |
1-(4-nitrophenethyl)-1H-imidazole |
56643-91-5 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | MS-1973-20MG |
1-(4-nitrophenethyl)-1H-imidazole |
56643-91-5 | >90% | 20mg |
£76.00 | 2023-04-19 | |
| Key Organics Ltd | MS-1973-0.5G |
1-(4-nitrophenethyl)-1H-imidazole |
56643-91-5 | >90% | 0.5g |
£385.00 | 2025-02-09 | |
| abcr | AB298465-500mg |
1-(4-Nitrophenethyl)-1H-imidazole, 90%; . |
56643-91-5 | 90% | 500mg |
€678.60 | 2025-04-17 | |
| A2B Chem LLC | AI77467-1mg |
1-[2-(4-nitrophenyl)ethyl]-1H-imidazole |
56643-91-5 | >90% | 1mg |
$201.00 | 2024-04-19 | |
| A2B Chem LLC | AI77467-5mg |
1-[2-(4-nitrophenyl)ethyl]-1H-imidazole |
56643-91-5 | >90% | 5mg |
$214.00 | 2024-04-19 | |
| A2B Chem LLC | AI77467-10mg |
1-[2-(4-nitrophenyl)ethyl]-1H-imidazole |
56643-91-5 | >90% | 10mg |
$240.00 | 2024-04-19 |
1H-Imidazole, 1-[2-(4-nitrophenyl)ethyl]- Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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